Cas no 2309465-66-3 (2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid
• CAS No: 2309465-66-3
• MF: C₂₆H₂₂BrNO₅
• MW: 508.360586643219
• CID: 5767146
• PubChem ID: 165739774
• Update Time: 2025-05-27

2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428682
• 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid
• 2309465-66-3

• Inchi： 1S/C26H22BrNO5/c27-18-11-9-17(10-12-18)26(33-14-24(29)30)15-28(16-26)25(31)32-13-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,29,30)
• InChI Key： IXKSSPFKVBJUDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)OCC(=O)O

Computed Properties

• Exact Mass: 507.06814g/mol
• Monoisotopic Mass: 507.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid

Comprehensive Overview of 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid (CAS No. 2309465-66-3)

The compound 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid (CAS No. 2309465-66-3) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a 4-bromophenyl moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

One of the key features of 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid is its unique azetidine ring, which contributes to its conformational rigidity and bioactivity. The presence of the Fmoc group enhances its solubility in organic solvents, facilitating its use in solid-phase peptide synthesis (SPPS). This aligns with current trends in green chemistry, where researchers seek efficient and sustainable methods for peptide production. The compound’s CAS No. 2309465-66-3 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

In the context of AI-driven drug discovery, 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid has garnered attention for its potential role in high-throughput screening (HTS) platforms. Its structural complexity allows it to interact with diverse biological targets, making it a candidate for virtual screening libraries. Recent studies have explored its derivatives as modulators of protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The 4-bromophenyl group, in particular, is known to enhance binding affinity in certain receptor systems.

The synthesis of CAS No. 2309465-66-3 involves multi-step organic reactions, including Fmoc protection and azetidine ring formation. These processes are critical for ensuring the compound’s purity and functionality. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, addressing the demand for rigorous quality control in pharmaceutical intermediates. As the industry shifts toward precision medicine, the demand for well-characterized building blocks like this compound is expected to rise.

Another area of interest is the compound’s potential in bioconjugation. The acetic acid moiety enables covalent attachment to biomolecules, making it useful for probe design in diagnostic assays. This application is particularly relevant in the era of personalized healthcare, where tailored diagnostic tools are essential. Searches for "Fmoc-protected azetidine derivatives" and "bromophenyl-based bioactive compounds" have surged, reflecting the compound’s interdisciplinary appeal.

In summary, 2-{[3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl]oxy}acetic acid (CAS No. 2309465-66-3) represents a convergence of synthetic chemistry and biomedical innovation. Its versatility in peptide synthesis, drug discovery, and bioconjugation positions it as a compound of enduring significance. As research continues to uncover new applications, its role in advancing therapeutic development and diagnostic technologies will likely expand further.